4-ethoxy-3-(3-ethyl-1,2,4-oxadiazol-5-yl)-N-(o-tolyl)benzenesulfonamide

• IUPAC Name: 4-ethoxy-3-(3-ethyl-1,2,4-oxadiazol-5-yl)-N-(2-methylphenyl)benzenesulfonamide
• InChI: InChI=1S/C19H21N3O4S/c1-4-18-20-19(26-21-18)15-12-14(10-11-17(15)25-5-2)27(23,24)22-16-9-7-6-8-13(16)3/h6-12,22H,4-5H2,1-3H3
• InChI Key: JTPWTWKKOLUIIJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C2=C(C=CC(=C2)S(=O)(=O)NC3=CC=CC=C3C)OCC
• Molecular Formula: C19H21N3O4S
• Molecular Weight: 387.5 g/mol

Description

4-ethoxy-3-(3-ethyl-1,2,4-oxadiazol-5-yl)-N-(o-tolyl)benzenesulfonamide is a chemical compound that has been found to have significant applications in scientific research. This compound has been synthesized using various methods, and its mechanism of action has been studied extensively. In

Mechanism of Action

The mechanism of action of 4-ethoxy-3-(3-ethyl-1,2,4-oxadiazol-5-yl)-N-(o-tolyl)benzenesulfonamide is not fully understood. However, studies have suggested that this compound exerts its anti-cancer activity by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation. Additionally, this compound has been found to induce apoptosis (programmed cell death) in cancer cells, which contributes to its anti-cancer activity.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. Studies have shown that this compound can modulate the expression of various genes and proteins that are involved in cancer cell growth, proliferation, and survival. Additionally, this compound has been found to have anti-inflammatory and anti-oxidant effects, which contribute to its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-ethoxy-3-(3-ethyl-1,2,4-oxadiazol-5-yl)-N-(o-tolyl)benzenesulfonamide for lab experiments is its potent anti-cancer activity. This makes it a valuable compound for studying the mechanisms of cancer cell growth and proliferation. Additionally, this compound has been found to have anti-inflammatory and anti-oxidant properties, which make it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.
One of the limitations of this compound for lab experiments is its low solubility in water. This can make it difficult to prepare solutions of the desired concentration for use in experiments. Additionally, this compound has been found to have some toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 4-ethoxy-3-(3-ethyl-1,2,4-oxadiazol-5-yl)-N-(o-tolyl)benzenesulfonamide. One potential direction is to further investigate the mechanism of action of this compound, particularly with regard to its anti-cancer activity. Additionally, studies could be conducted to explore the potential therapeutic applications of this compound for various inflammatory and oxidative stress-related diseases.
Another future direction is to explore the potential use of this compound in combination with other anti-cancer agents. Studies have shown that this compound can enhance the anti-cancer activity of certain chemotherapy drugs, suggesting that it may have potential as a combination therapy for cancer.
Conclusion
In conclusion, this compound is a valuable compound for scientific research. This compound has potent anti-cancer activity, anti-inflammatory and anti-oxidant properties, and has several potential therapeutic applications. While there are some limitations to its use in lab experiments, there are several future directions for the study of this compound that could lead to important discoveries in cancer research and other areas of medicine.

Synthesis Methods

The synthesis of 4-ethoxy-3-(3-ethyl-1,2,4-oxadiazol-5-yl)-N-(o-tolyl)benzenesulfonamide has been achieved using several methods. One of the most common methods involves the reaction of 4-ethoxy-3-nitrobenzenesulfonyl chloride with 3-ethyl-1,2,4-oxadiazole-5-amine in the presence of a base. This reaction results in the formation of the desired compound, which can be purified using various techniques such as column chromatography.

Scientific Research Applications

4-ethoxy-3-(3-ethyl-1,2,4-oxadiazol-5-yl)-N-(o-tolyl)benzenesulfonamide has been found to have significant applications in scientific research. One of the most notable applications of this compound is in cancer research. Studies have shown that this compound has potent anti-cancer activity against various types of cancer cells, including breast cancer, lung cancer, and colon cancer. Additionally, this compound has been found to have anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.